3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-5-(1-trityl-1H-1,2,4-triazol-3-yl)-1H-indazole

• Molecular Formula: C33H28BrN5O
• Molecular Weight: 590.5 g/mol
• IUPAC Name: 3-bromo-1-(oxan-2-yl)-5-(1-trityl-1,2,4-triazol-3-yl)indazole
• InChI: InChI=1S/C33H28BrN5O/c34-31-28-22-24(19-20-29(28)39(36-31)30-18-10-11-21-40-30)32-35-23-38(37-32)33(25-12-4-1-5-13-25,26-14-6-2-7-15-26)27-16-8-3-9-17-27/h1-9,12-17,19-20,22-23,30H,10-11,18,21H2
• InChI Key: IKTCSAUEARYYCW-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)N2C3=C(C=C(C=C3)C4=NN(C=N4)C(C5=CC=CC=C5)(C6=CC=CC=C6)C7=CC=CC=C7)C(=N2)Br

Description

3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-5-(1-trityl-1H-1,2,4-triazol-3-yl)-1H-indazole is a useful research compound. Its molecular formula is C33H28BrN5O and its molecular weight is 590.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(5-(1H-1,2,4-Triazol-3-yl)-3-bromo-1H-indazolyl)perhydro-2H-pyran (15.05 g, 43.22 mmol), triphenylmethyl chloride (19.54 g, 70.09 mmol), and triethylamine (9.9 mL, 71.02 mmol) was taken up in pyridine (115 mL) and heated at 50° C. overnight. The reaction was quenched with methanol (10 mL), cooled to room temperature, and condensed. The brown oil was dissolved in ethyl acetate and washed with sodium bicarbonate (saturated aqueous). Upon sonication in a ultrasonic bath a white to yellow precipitate formed that was filtered and washed with 10% ethyl acetate in hexanes. The precipitate was dried in a vacuum oven overnight (23.80 g, 93% yield): ES-MS (m/z) 590 [M+1]+.